Cas no 85666-17-7 (furegrelate sodium)

• Product Name: furegrelate sodium
• CAS No: 85666-17-7
• MF: C₁₅H₁₁NNaO₃
• MW: 276.242514848709
• CID: 878891
• PubChem ID: 23663954
• Update Time: 2025-05-21

furegrelate sodium Chemical and Physical Properties

Names and Identifiers

• furegrelate sodium
• FUREGRELATE
• Furegrelate (sodium salt)
• U-63557A
• 4-Vinylbenzenesulfonic acid sodium salt
• p-styrenesulfonic acid sodium salt
• sodium 4-styrenesulfonate
• Sodium 4-vinylbenzenesulfonate
• Sodium p-Styrenesulfonate
• sodium styrene sulfonate
• sodium styrene sulphonate
• sodium styrene-4-sulphonate
• Styrene-4-sulfonic acid sodium salt
• 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, sodium salt (9CI)
• Sodium furegrelate
• U 63557A
• U 63577A
• HMS3649O07
• NCGC00016149-01
• 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, sodium salt
• NCGC00016149-02
• Furegrelate sodium salt
• sodium 5-(pyridin-3-ylmethyl)benzofuran-2-carboxylate
• HY-106080A
• GTPL11378
• CCG-39186
• F 3764
• HMS500M17
• NCGC00093910-02
• Tox21_500515
• 2-BENZOFURANCARBOXYLIC ACID, 5-(3-PYRIDINYLMETHYL)-, SODIUM SALT (1:1)
• DTXCID6025226
• CHEMBL36028
• CAS-85666-17-7
• Q27259502
• SODIUM 5-(3-PYRIDINYLMETHYL)BENZOFURAN-2-CARBOXYLATE
• NCGC00093910-01
• sodium;5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylate
• 85666-17-7
• Sodium 5-(3-pyridinylmethyl)-2-benzofurancarboxylate
• NCGC00016149-03
• 4F11B27M90
• NCGC00093910-03
• Tox21_110310
• EU-0100515
• Furegrelate Sodium (U-63557A)
• GLXC-26076
• DTXSID8045226
• DA-53442
• 5-(3-Pyridinylmethyl)benzofurancarboxylic acid sodium
• Furegrelate (sodium)
• SCHEMBL635010
• FUREGRELATE SODIUM ANHYDROUS
• U63557A
• HMS3261H11
• MFCD00058448
• CS-0024809
• NCGC00016149-04
• LP00515
• F82132
• SODIUM 5-(3-PYRIDYLMETHYL)-2-BENZOFURANCARBOXYLATE
• HMS1921P11
• SPECTRUM1501195
• UNII-4F11B27M90
• Lopac-F-3764
• 5-(3'-Pyridinylmethyl)benzofuran-2-carboxylate sodium
• NCGC00261200-01

• Inchi： 1S/C15H11NO3.Na/c17-15(18)14-8-12-7-10(3-4-13(12)19-14)6-11-2-1-5-16-9-11;/h1-5,7-9H,6H2,(H,17,18);
• InChI Key： LFDGLRKIKCXTAS-UHFFFAOYSA-N
• SMILES： [Na].O=C(C1=CC2C(=CC=C(CC3C=CC=NC=3)C=2)O1)O

Computed Properties

• Exact Mass: 275.05600
• Monoisotopic Mass: 275.05583746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Color/Form: Solid powder
• Water Partition Coefficient: Soluble in water at approximately 15mg/ml
• PSA: 66.16000
• LogP: 1.78210

furegrelate sodium Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on furegrelate sodium

Furegrelate Sodium (CAS No. 85666-17-7): A Comprehensive Overview of Its Properties and Applications

Furegrelate sodium (CAS No. 85666-17-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Known for its unique biochemical properties, this compound is often studied for its potential therapeutic applications. Researchers and industry professionals frequently search for terms like "furegrelate sodium uses", "furegrelate sodium mechanism of action", and "furegrelate sodium synthesis", highlighting the growing interest in this molecule.

The chemical structure of furegrelate sodium includes a sodium salt form, which enhances its solubility and bioavailability. This characteristic makes it particularly useful in pharmaceutical formulations. Recent trends in drug development emphasize the importance of solubility-enhancing agents, and furegrelate sodium fits well into this narrative. Searches for "improving drug solubility with sodium salts" and "bioavailability enhancement techniques" are common among researchers exploring this area.

One of the most discussed applications of furegrelate sodium is its role in modulating specific enzymatic pathways. The compound has been investigated for its ability to interact with key enzymes involved in inflammatory processes. This aligns with the current focus on "targeted enzyme inhibitors" and "anti-inflammatory drug development", topics that are highly searched in academic and pharmaceutical circles. Understanding the precise mechanism of action of furegrelate sodium could open new avenues for treating chronic inflammatory conditions.

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Market dynamics for furegrelate sodium are influenced by its niche applications. While not a high-volume product, its specialized uses ensure steady demand. Industry reports often highlight the growing market for "specialty chemicals in drug development", a category that includes furegrelate sodium. Companies involved in the supply chain monitor trends like "pharmaceutical intermediates market growth" to gauge future opportunities.

Safety and handling of furegrelate sodium are also critical considerations. Although it is not classified under hazardous categories, proper storage and handling protocols are essential to maintain its integrity. Searches for "furegrelate sodium safety data" and "storage conditions for sodium salts" are common among laboratory personnel and manufacturers. Ensuring compliance with regulatory standards is a priority for stakeholders in this space.

In summary, furegrelate sodium (CAS No. 85666-17-7) is a versatile compound with significant potential in both therapeutic and analytical fields. Its unique properties and applications make it a subject of ongoing research and commercial interest. By addressing key queries such as "furegrelate sodium applications" and "synthesis challenges", this overview aims to provide valuable insights for professionals and researchers alike.